Cas no 1189717-30-3 (N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide
• CAS No: 1189717-30-3
• MF: C₂₄H₁₉N₅O₃
• MW: 425.439364671707
• CID: 5342396
• Update Time: 2025-10-31

N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide
• N-(4-methylphenyl)-2-(1-oxo-4-phenoxy[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)acetamide
• 2-(1-oxo-4-phenoxy-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)-N-(p-tolyl)acetamide
• N-(4-methylphenyl)-2-(1-oxo-4-phenoxy-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl)acetamide

• Inchi： 1S/C24H19N5O3/c1-16-11-13-17(14-12-16)25-21(30)15-28-24(31)29-20-10-6-5-9-19(20)26-23(22(29)27-28)32-18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,25,30)
• InChI Key： RTIPJJHGZYMPLM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2=NN(CC(NC3C=CC(C)=CC=3)=O)C(N2C2C=CC=CC=2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 783
• XLogP3: 3.9
• Topological Polar Surface Area: 86.6

Additional information on N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide

Introduction to N-(4-methylphenyl)-2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide and Its Applications in Modern Chemical Biology

N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide (CAS No. 1189717-30-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known for their intricate heterocyclic frameworks, which are often associated with enhanced biological activity. The presence of multiple pharmacophoric sites in its structure makes it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide is characterized by the integration of several key pharmacological motifs. The 1,2,4-triazolo[4,3-a]quinoxalin core is a well-known scaffold in medicinal chemistry, renowned for its ability to interact with various biological targets. This particular scaffold has been extensively studied for its potential in modulating enzyme activities and receptor interactions, making it a valuable component in the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the properties of complex heterocyclic compounds. The incorporation of the phenoxy and acetamide functional groups into the molecular structure of N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide introduces additional layers of biological activity. These groups are known to enhance solubility and improve metabolic stability, which are critical factors in the development of orally active drugs.

The compound's multifaceted structure also suggests potential applications in addressing multifactorial diseases. For instance, its ability to engage with multiple targets simultaneously could make it an effective candidate for treating conditions that involve complex pathological pathways. This concept aligns with the growing trend in drug discovery towards polypharmacicity—a strategy that aims to simultaneously modulate multiple disease-related targets to achieve a synergistic therapeutic effect.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide and biological macromolecules. These studies have revealed that the compound can form stable complexes with enzymes and receptors involved in critical biological processes. Such insights are invaluable for optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy.

The synthesis of N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate cyclization reactions and functional group transformations that showcase the ingenuity of modern synthetic methodologies. The successful preparation of this compound not only demonstrates the versatility of current synthetic techniques but also opens up new avenues for exploring related molecules with tailored biological activities.

In conclusion, N-(4-methylphenyl-)2-{1-oxo-4-phenoxy-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl}acetamide (CAS No. 1189717-30-3) is a remarkable compound with substantial potential in the realm of chemical biology. Its unique structural features and demonstrated interactions with biological targets make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play pivotal roles in the next generation of therapeutic agents.